Cas no 941886-41-5 (3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea)

• Product Name: 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea
• CAS No: 941886-41-5
• MF: C₂₃H₂₅N₅O₂S
• MW: 435.54190325737
• CID: 5842996
• PubChem ID: 16897275
• Update Time: 2025-06-21

3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-methylphenyl)-N'-[4-methyl-5-[(4-phenyl-1-piperazinyl)carbonyl]-2-thiazolyl]-
• F2333-0298
• 941886-41-5
• 1-(4-methylphenyl)-3-[4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl]urea
• 1-(4-methyl-5-(4-phenylpiperazine-1-carbonyl)thiazol-2-yl)-3-(p-tolyl)urea
• 3-[4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)urea
• AKOS024640251
• 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea

• Inchi： 1S/C23H25N5O2S/c1-16-8-10-18(11-9-16)25-22(30)26-23-24-17(2)20(31-23)21(29)28-14-12-27(13-15-28)19-6-4-3-5-7-19/h3-11H,12-15H2,1-2H3,(H2,24,25,26,30)
• InChI Key： BDLQTVCEKVFSJF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1)C(NC1=NC(C)=C(C(N2CCN(C3=CC=CC=C3)CC2)=O)S1)=O

Computed Properties

• Exact Mass: 435.17289623g/mol
• Monoisotopic Mass: 435.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• pka: 6.18±0.70(Predicted)

Additional information on 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea

Professional Introduction to Compound with CAS No. 941886-41-5 and Product Name: 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea

The compound with the CAS number 941886-41-5 and the product name 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique biological activity and make it a subject of intense research interest.

At the core of this compound's structure is a thiazole ring, a heterocyclic moiety that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. The thiazole ring in 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea is further functionalized with a methyl group at the 4-position and an urea moiety at the 1-position. This specific arrangement of substituents enhances the compound's ability to interact with biological targets, thereby modulating various physiological processes.

The presence of a 4-phenylpiperazine moiety at the 5-position of the thiazole ring is particularly noteworthy. Piperazine derivatives are well-documented for their role in drug development, exhibiting a broad spectrum of pharmacological activities. The phenyl group attached to the piperazine ring introduces additional electronic and steric properties, which can influence the compound's binding affinity and selectivity. This design allows for fine-tuning of the molecule's interactions with biological receptors, making it a promising candidate for further exploration in drug discovery.

The urea moiety at the 1-position of the thiazole ring adds another layer of complexity to the molecule's structure. Urea-based compounds have been extensively studied for their ability to act as scaffolds in medicinal chemistry due to their versatility in forming hydrogen bonds and their capacity to engage with various biological targets. In 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea, the urea group is linked to a 4-methylphenyl ring, which further enhances the molecule's pharmacological profile by introducing additional aromatic interactions and electronic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its potential biological targets. Studies have shown that the structural features of 3-4-methyl-5-(4-phenylpiperazine-1-carbonyl)-1,3-thiazol-2-yl-1-(4-methylphenyl)urea align well with binding pockets of enzymes and receptors involved in critical biological pathways. These findings suggest that the compound may exhibit inhibitory or modulatory effects on these targets, which could translate into therapeutic benefits.

One particularly exciting area of research involves the potential application of this compound in treating neurological disorders. The piperazine moiety, known for its ability to cross the blood-brain barrier, makes it an attractive scaffold for developing central nervous system (CNS) drugs. Preliminary studies have indicated that derivatives of this class may have neuroprotective or anti-inflammatory properties, which could be beneficial in conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

In addition to its potential neurological applications, 3-4-methyl-5-(4-phenylpiperazine-carbonyl)-1,3-thiazol-y-l-l-(4-methylphenyl)urea has shown promise in preclinical models as an anti-inflammatory agent. The combination of pharmacophoric elements within its structure suggests that it can modulate inflammatory pathways by interacting with key signaling molecules. This capability is particularly relevant given the increasing recognition of inflammation as a contributing factor in a wide range of diseases beyond traditional inflammatory conditions.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functionalization of the thiazole core and integration of the piperazine and urea moieties in a highly regioselective manner. The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on material of exceptional quality.

As research continues to uncover new therapeutic applications for this class of compounds, efforts are being made to optimize their pharmacokinetic properties. One area of focus is improving oral bioavailability by modifying solubility and metabolic stability. Additionally, efforts are underway to enhance selectivity by fine-tuning structural features that influence binding interactions with biological targets.

The growing body of evidence supporting the therapeutic potential of compounds like 3-[...]